Methyl 4-(2-hydroxyethyl)benzoate

• IUPAC Name: methyl 4-(2-hydroxyethyl)benzoate
• InChI: InChI=1S/C10H12O3/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5,11H,6-7H2,1H3
• InChI Key: KIDZPYBADRFBHD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CCO
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID40555549
• Molecular Weight: 180.20 g/mol
• CAS RN: 46190-45-8

Description

“Methyl 4-(2-hydroxyethyl)benzoate” is a chemical compound with the molecular formula C10H12O3. It has an average mass of 180.201 Da and a monoisotopic mass of 180.078644 Da. This compound is used in laboratory chemicals and for the synthesis of substances.

Synthesis Analysis

The synthesis of “Methyl 4-(2-hydroxyethyl)benzoate” involves two stages. In the first stage, sodium hydroxide is added to a solution of the compound in methanol and water at ambient temperature. The mixture is stirred for 2 days at ambient temperature. In the second stage, water is added and the mixture is extracted with ether. The aqueous layer is acidified with HCl to pH = 1, and the white solid is filtered out.

Molecular Structure Analysis

The molecular structure of “Methyl 4-(2-hydroxyethyl)benzoate” consists of 10 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms. It has freely rotating bonds and accepts 3 hydrogen bonds. The compound has a molar refractivity of 49.1±0.3 cm³ and a polarizability of 19.5±0.5 10^-24 cm³.

Chemical Reactions Analysis

“Methyl 4-(2-hydroxyethyl)benzoate” can undergo various chemical reactions. For instance, it can be hydrolyzed to carboxylic acids under acidic or basic conditions. It can also be converted to amides via an aminolysis reaction. Furthermore, it can undergo trans-esterification reactions to form different esters.

Physical And Chemical Properties Analysis

“Methyl 4-(2-hydroxyethyl)benzoate” has a density of 1.1±0.1 g/cm³ and a boiling point of 302.8±25.0 °C at 760 mmHg. It has a vapor pressure of 0.0±0.7 mmHg at 25°C and an enthalpy of vaporization of 57.3±3.0 kJ/mol. The compound has a flash point of 129.4±15.9 °C. It has a molar volume of 157.6±3.0 cm³.

Scientific Research Applications

Agriculture: Biopesticide Development

Methyl 4-(2-hydroxyethyl)benzoate shows promise as an environmentally safe insecticide. .

Medicine: Pharmacological Synthesis

This compound serves as a precursor in the synthesis of various pharmacologically active compounds. .

Cosmetic Industry: Fragrance Component

In the cosmetic industry, esters of benzoic acid, like Methyl 4-(2-hydroxyethyl)benzoate, are often used for their pleasant aromas. .

Food Industry: Flavoring Agent

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Industrial Applications: Solvent and Intermediate

Methyl 4-(2-hydroxyethyl)benzoate is used as a solvent in industrial processes due to its ability to dissolve various organic compounds. .

Safety and Hazards

“Methyl 4-(2-hydroxyethyl)benzoate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be used only outdoors or in a well-ventilated area.

Future Directions

“Methyl 4-(2-hydroxyethyl)benzoate” is used in laboratory chemicals and for the synthesis of substances. It is available for research purposes. The compound’s potential for further applications could be explored in future studies.

Mechanism of Action

Target of Action

Methyl 4-(2-hydroxyethyl)benzoate is a chemical compound with the molecular formula C10H12O3 The primary targets of this compound are currently not well-documented in the available literature

Pharmacokinetics

Some physicochemical properties of the compound have been reported . It has a molecular weight of 180.20, and its water solubility at 25°C is estimated to be 1.04 mg/ml . These properties can influence the compound’s bioavailability.

Synthesis routes and methods

Procedure details

Methyl-4-vinylbenzoate 70 (2.270 g, 14.00 mmol) was dissolved in 50ml of tetrahydrofuran and cooled to 0° C. 9-BBN (0.5M in THF)(28.00 ml, 14.00 mmol) was added and the mixture was stirred for 2 hours. The solution was allowed to warm to room temperature and stirred for an additional 2 hours. The reaction was cooled to 0° C. and quenched with alkaline hydrogen peroxide. The mixture was then extracted with diethyl ether. The extracts were dried over anhydrous sodium sulfate and concentrated en vacuo. The residue was purified by flash chromatography on silica eluted with 4:1 hexane/acetone to give 1.632 g (64.7%) of 4-(2-hydroxyethyl)benzoic acid methyl ester 71 as a clear oil.